Cas no 111013-41-3 (Octanoic acid, iodomethyl ester)

• Product Name: Octanoic acid, iodomethyl ester
• CAS No: 111013-41-3
• MF: C₉H₁₇IO₂
• MW: 284.134555578232
• CID: 1196178
• PubChem ID: 15135433
• Update Time: 2025-04-20

Octanoic acid, iodomethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, iodomethyl ester
• iodomethyl octanoate
• ZYUZNFLSNNYTHG-UHFFFAOYSA-N
• SCHEMBL355564
• 111013-41-3
• DTXSID40568816

• Inchi： 1S/C9H17IO2/c1-2-3-4-5-6-7-9(11)12-8-10/h2-8H2,1H3
• InChI Key： ZYUZNFLSNNYTHG-UHFFFAOYSA-N
• SMILES： ICOC(CCCCCCC)=O

Computed Properties

• Exact Mass: 284.02691
• Monoisotopic Mass: 284.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3